Cas no 839716-26-6 (Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-)

Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)- structure
839716-26-6 structure
Product Name:Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-
CAS No:839716-26-6
MF:C12H23N
MW:181.31772351265
CID:1817709
Update Time:2024-11-18

Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-
    • Inchi: 1S/C12H23N/c1-5-13-10-8-9-6-7-12(10,4)11(9,2)3/h9-10,13H,5-8H2,1-4H3/t9-,10+,12+/m1/s1
    • InChI Key: MXTFOPRRJZPMRN-SCVCMEIPSA-N
    • SMILES: [C@]12(C)C(C)(C)[C@]([H])(CC1)C[C@@H]2NCC

Computed Properties

  • Exact Mass: 181.183
  • Monoisotopic Mass: 181.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Density: 0.91±0.1 g/cm3(Predicted)
  • Boiling Point: 209.1±8.0 °C(Predicted)
  • pka: 11.36±0.60(Predicted)

Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)- Related Literature

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